3,6-Dimethyl isoquinoline-3,6-dicarboxylate

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: dimethyl isoquinoline-3,6-dicarboxylate
• InChI: InChI=1S/C13H11NO4/c1-17-12(15)8-3-4-9-7-14-11(13(16)18-2)6-10(9)5-8/h3-7H,1-2H3
• InChI Key: NXCJNRAUXUAJDP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC(=NC=C2C=C1)C(=O)OC

Description

3,6-Dimethyl isoquinoline-3,6-dicarboxylate is an organic compound with the molecular formula C13H11NO4 and a molecular weight of 245.23 g/mol . It is a derivative of isoquinoline, characterized by the presence of two methyl groups and two carboxylate groups at the 3 and 6 positions of the isoquinoline ring .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,6-Dimethyl isoquinoline-3,6-dicarboxylate typically involves the esterification of 3,6-dimethyl isoquinoline-3,6-dicarboxylic acid. The reaction is carried out under acidic conditions using methanol as the solvent and a strong acid like sulfuric acid as the catalyst . The reaction mixture is heated under reflux to facilitate the esterification process, and the product is then purified by recrystallization.

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The product is typically purified using industrial-scale recrystall